Cas no 7465-74-9 ( )

  structure
  structure
Product Name: 
CAS No:7465-74-9
MF:C12H15Cl3O3
MW:313.604701280594
CID:979686
PubChem ID:346136
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID00323524
    • NSC404195
    • NSC-404195
    • 1,3,5-trichloro-2-[2-(2-ethoxyethoxy)ethoxy]benzene
    • 7465-74-9
    •  
    • Inchi: 1S/C12H15Cl3O3/c1-2-16-3-4-17-5-6-18-12-10(14)7-9(13)8-11(12)15/h7-8H,2-6H2,1H3
    • InChI Key: GRFQPQNKPVSANC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OCCOCCOCC)Cl)Cl

Computed Properties

  • Exact Mass: 312.009
  • Monoisotopic Mass: 312.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.282
  • Boiling Point: 381.2°C at 760 mmHg
  • Flash Point: 133.4°C
  • Refractive Index: 1.519
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